![molecular formula C7H6N4 B569385 Pyrido[3,4-b]pyrazin-8-amine CAS No. 120208-34-6](/img/structure/B569385.png)
Pyrido[3,4-b]pyrazin-8-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrido[3,4-b]pyrazin-8-amine is a chemical compound with the molecular formula C7H6N4 . It has been evaluated as a corticotropin-releasing factor-1 receptor antagonist . A series of potent pyrido[3,4-b]pyrazin-2(1H)-one derivatives have been designed, synthesized, and biologically evaluated as FLT3 inhibitors .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H6N4/c8-5-3-9-4-6-7(5)11-2-1-10-6/h1-4H,8H2 . The exact molecular structure analysis is not available in the retrieved literature.Physical And Chemical Properties Analysis
This compound has a molecular weight of 146.15 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The compound has a rotatable bond count of 0 . The topological polar surface area is 64.7 Ų . The compound is covalently bonded and has a complexity of 138 .Scientific Research Applications
Optoelectronic and Electrochemical Applications : Pyrido[2,3-b]pyrazine-based molecules are significant for their optoelectronic properties. They exhibit intramolecular charge transfer (ICT) and aggregation-induced emission (AIE), making them suitable for applications in organic electronics. These molecules show a broad range of emissions from blue to red in both solution and solid states, indicating potential for use in optoelectronic devices (Kapse et al., 2022).
Polymer Semiconductors : Pyrido[3,4-b]pyrazine-based donor−acceptor copolymers have been synthesized, demonstrating properties suitable for use as semiconductor materials. These copolymers exhibit tunable optical absorption bands in the visible region, moderate molecular weights, and ambipolar redox properties, suggesting their utility in the field of semiconductor technology (Wu et al., 2008).
Synthesis of Novel Structures : The synthesis of novel pyrido[2,3-e]pyrrolo[1,2-a]pyrazine scaffolds has been achieved through tandem iminium cyclization and Smiles rearrangement. This method is efficient for preparing a library of diversified derivatives, which could be explored for various pharmaceutical and chemical applications (Xiang et al., 2008).
Antimicrobial and Antioxidant Activities : Some pyrido[3,4-b]pyrazine derivatives have been synthesized and tested for antimicrobial and antioxidant activities. These compounds showed promising results against bacterial and fungal pathogens, as well as radical scavenging activities, indicating potential applications in pharmaceuticals (Saundane et al., 2013).
Fungicidal Activity : Pyrido[2,3-b]pyrazine derivatives have been investigated for their fungicidal activity against various plant pathogens. These studies revealed the potential of these compounds as fungicides, with specific structural modifications enhancing their efficacy (Crowley et al., 2010).
Mechanism of Action
Target of Action
Compounds with similar structures have been shown to interact with various targets, including kinases and other enzymes .
Mode of Action
It is likely that the compound interacts with its targets, leading to changes in their activity. This can result in alterations in cellular processes, potentially contributing to the compound’s observed effects .
Biochemical Pathways
Similar compounds have been shown to impact a variety of pathways, including those involved in cell growth and proliferation .
Result of Action
Compounds with similar structures have been shown to have various effects, including anti-inflammatory, antiviral, and antitumor activities .
Properties
IUPAC Name |
pyrido[3,4-b]pyrazin-8-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4/c8-5-3-9-4-6-7(5)11-2-1-10-6/h1-4H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSRNVTJEJYYPPL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=CN=CC2=N1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80702419 |
Source
|
Record name | Pyrido[3,4-b]pyrazin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80702419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
120208-34-6 |
Source
|
Record name | Pyrido[3,4-b]pyrazin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80702419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | pyrido[3,4-b]pyrazin-8-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.